BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Amberlite SR1L
Na: Chemical Properties and Structure

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Amberlite SR1L NA

Cat. No.: B1592796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
structure of Amberlite SR1L Na, a widely used strong acid cation exchange resin. This
document is intended for researchers, scientists, and drug development professionals who
utilize or are considering this resin for applications such as water softening, purification, and
other specialized separation processes.

Core Chemical and Physical Properties

Amberlite SR1L Na is a gel-type, strong acid cation exchange resin. Its foundation is a cross-
linked polystyrene-divinylbenzene (PS-DVB) copolymer matrix, functionalized with sulfonic acid
groups. This structure imparts excellent physical, chemical, and thermal stability, making it
suitable for a variety of applications.[1][2] The resin is supplied as amber, translucent, spherical
beads and is specifically produced without the use of solvents, making it suitable for potable
water and food applications.[1][2]

The key characteristics are summarized in the table below.
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Property

Value

Physical Form

Amber, translucent, spherical beads|[1]

Matrix

Gel, Styrene-divinylbenzene copolymer[1]

Functional Group

Sulfonic acid[1]

lonic Form as Shipped

Na+[1]

Total Exchange Capacity

> 1.90 eq/L (Na+ form)[1][3]

Water Retention Capacity

41 — 49%[1][3]

Particle Diameter

600 — 800 pm[1][3]

Particles < 300 pum

< 2.0%[1][3]

Particles > 1180 um

< 2.0%[1][3]

Shipping Weight

808 g/L[1]

Maximum Operating Temperature 120°C (248°F)[3]

Chemical Structure and lon Exchange Mechanism

The fundamental structure of Amberlite SR1L Na consists of a robust polymer backbone of
polystyrene cross-linked with divinylbenzene. This creates a three-dimensional, insoluble
matrix. Sulfonic acid (-SOsH) functional groups are chemically bonded to this matrix. In the
sodium form (Na+), as it is shipped, the hydrogen of the sulfonic acid group is replaced by a
sodium ion.

The primary function of this resin is to exchange these sodium ions for other cations present in
a surrounding solution. In water softening, for instance, the resin has a higher affinity for
divalent cations like calcium (Ca2*) and magnesium (Mg2*) than for sodium (Na*). When hard
water passes through the resin bed, the Ca2* and Mg?* ions are captured by the sulfonic acid
groups, and in turn, Na* ions are released into the water. This process is reversible and is the
basis of its utility in water treatment and other ion exchange applications.

Amberlite SR1L Na structure and ion exchange mechanism.
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Experimental Protocols

The following are detailed methodologies for determining the key properties of Amberlite SR1L
Na, based on standard industry practices and ASTM D2187 guidelines.[1][2][4][5][6]

Determination of Water Retention Capacity

Objective: To determine the amount of water held within the resin beads.
Methodology:

o Sample Preparation: A known weight of the pre-treated resin sample is centrifuged to
remove excess surface water.

e Drying: The sample is then dried in an oven at a specified temperature (e.g., 105°C) for a set
period until a constant weight is achieved.

o Calculation: The water retention capacity is calculated as the percentage loss in weight
based on the initial weight of the moist resin.

Particle Size Distribution by Sieving

Objective: To determine the particle size range of the resin beads.
Methodology:

» Sieve Stack: A stack of calibrated sieves with varying mesh sizes is assembled in
descending order of mesh opening size.

» Sieving: A pre-weighed, dried sample of the resin is placed on the top sieve, and the stack is
mechanically shaken for a standardized duration.

» Analysis: The weight of the resin retained on each sieve is measured, and the percentage of
the total sample retained on each sieve is calculated to determine the particle size
distribution.

Total Exchange Capacity

Objective: To quantify the total number of exchangeable ions per unit volume of the resin.
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Methodology:

e Conversion to H+ form: A known volume of the resin is completely converted to the hydrogen
(H+) form by treating it with a strong acid (e.g., HCI).

e Elution: The H+ ions are then eluted from the resin by passing a neutral salt solution (e.qg.,
NaCl) through it.

« Titration: The eluted solution, which now contains the displaced H+ ions, is titrated with a
standardized sodium hydroxide (NaOH) solution to a phenolphthalein endpoint.

o Calculation: The total exchange capacity is calculated based on the volume and
concentration of the NaOH solution used in the titration and the initial volume of the resin.

Workflow for characterizing Amberlite SR1L Na.

Safety and Handling

Amberlite SR1L Na is generally considered safe to handle, but appropriate personal protective
equipment, such as gloves and safety glasses, should be worn. The material safety data sheet
(MSDS) should be consulted for detailed safety information. Oxidizing agents, such as nitric
acid, can react violently with organic ion exchange resins and should be handled with extreme
caution.

Applications

The primary application for Amberlite SR1L Na is in water softening for both domestic and
industrial use.[1][2] Its high exchange capacity and robust nature also make it suitable for:

» Decalcification in the food and beverage industry.[2]
 Purification of process streams in chemical manufacturing.

e As a catalyst in certain chemical reactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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